Cas no 91430-80-7 (N,N-Dimethyl-3-(4-nitrophenoxy)propan-1-amine)

• Product Name: N,N-Dimethyl-3-(4-nitrophenoxy)propan-1-amine
• CAS No: 91430-80-7
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 61517
• PubChem ID: 10353575
• Update Time: 2025-06-11

N,N-Dimethyl-3-(4-nitrophenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-3-(4-nitrophenoxy)propan-1-amine
• N,N-Dimethyl-3-(4-nitrophenoxy)propylamine
• 4-(3-(dimethylamino)propoxy)nitrobenzene
• N,N-DIMETHYL-3-(-4-NITROPHENOXY)-1-PROPANAMINE
• Propylamine,N,N-dimethyl-3-(p-nitrophenoxy)- (7CI)
• Dimethyl[3-(4-nitrophenoxy)propyl]amine
• SB79947
• DTXSID30438579
• LZAUJKLXJFELOL-UHFFFAOYSA-N
• N,N-DIMETHYL-3-(4-NITROPHENOXY)-1-PROPANAMINE
• AKOS015850717
• AC-24388
• SCHEMBL1728679
• dimethyl-[3-(4-nitrophenoxy)propyl]amine
• 91430-80-7

• Inchi： 1S/C11H16N2O3/c1-12(2)8-3-9-16-11-6-4-10(5-7-11)13(14)15/h4-7H,3,8-9H2,1-2H3
• InChI Key： LZAUJKLXJFELOL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CCCN(C)C

Computed Properties

• Exact Mass: 224.11600
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.129
• Boiling Point: 340.787°C at 760 mmHg
• Flash Point: 159.902°C
• Refractive Index: 1.534
• PSA: 58.29000
• LogP: 2.44850

Additional information on N,N-Dimethyl-3-(4-nitrophenoxy)propan-1-amine

N,N-Dimethyl-3-(4-nitrophenoxy)propan-1-amine: A Comprehensive Overview

N,N-Dimethyl-3-(4-nitrophenoxy)propan-1-amine (CAS No. 91430-80-7) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, often referred to by its CAS number 91430-80-7, is characterized by its unique structure and potential applications in various scientific and pharmaceutical contexts.

The molecular formula of N,N-Dimethyl-3-(4-nitrophenoxy)propan-1-amine is C₁₂H₁₆N₂O₃, and it has a molecular weight of approximately 228.26 g/mol. The compound features a nitrophenyl group attached to a propylamine backbone, with two methyl groups providing additional steric and electronic effects. These structural characteristics contribute to its unique chemical properties and potential biological activities.

Recent research has focused on the synthesis and characterization of N,N-Dimethyl-3-(4-nitrophenoxy)propan-1-amine. Studies have shown that this compound can be synthesized through a multi-step process involving nitration, substitution, and reductive amination. The nitration step is crucial for introducing the nitro group onto the phenyl ring, while the subsequent substitution reaction allows for the attachment of the propylamine moiety. Finally, reductive amination is employed to introduce the N,N-dimethyl groups, resulting in the formation of the final product.

In terms of its physical properties, N,N-Dimethyl-3-(4-nitrophenoxy)propan-1-amine is typically a white crystalline solid with a melting point ranging from 65°C to 70°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for various chemical reactions and analytical techniques.

The biological activity of N,N-Dimethyl-3-(4-nitrophenoxy)propan-1-amine has been explored in several studies. One notable application is its potential as an intermediate in the synthesis of pharmaceutical compounds. Research has shown that compounds with similar structures exhibit anti-inflammatory, analgesic, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of N,N-Dimethyl-3-(4-nitrophenoxy)propan-1-amine demonstrated significant anti-inflammatory activity in vitro and in vivo models.

Beyond its pharmaceutical applications, N,N-Dimethyl-3-(4-nitrophenoxy)propan-1-amine has also been investigated for its use in materials science. Its unique electronic properties make it a promising candidate for the development of functional materials such as conductive polymers and sensors. A recent study published in Advanced Materials highlighted the potential of this compound as a dopant for enhancing the conductivity of polymer-based materials.

In addition to its synthetic and biological applications, N,N-Dimethyl-3-(4-nitrophenoxy)propan-1-amine has been studied for its environmental impact. Research has focused on understanding its degradation pathways and potential toxicity to ensure safe handling and disposal practices. Studies have shown that under certain environmental conditions, this compound can undergo biodegradation, reducing its persistence in the environment.

The safety profile of N,N-Dimethyl-3-(4-nitrophenoxy)propan-1-amine is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound.

In conclusion, N,N-Dimethyl-3-(4-nitrophenoxy)propan-1-amine (CAS No. 91430-80-7) is a versatile compound with a wide range of applications in organic chemistry, medicinal chemistry, materials science, and environmental studies. Its unique structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and mechanisms of action, this compound is likely to play an increasingly important role in various scientific fields.